Cas no 1805644-31-8 (Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate
• CAS No: 1805644-31-8
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 4938734
• Update Time: 2025-05-21

Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H8F3NO3/c1-19-11(18)4-7-2-9(6-17)8(5-16)3-10(7)12(13,14)15/h2-3,6H,4H2,1H3
• InChI Key： MHHBATMPYOPBPW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C=O)=CC=1CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 271.04562760 g/mol
• Monoisotopic Mass: 271.04562760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2
• Molecular Weight: 271.19

Additional information on Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate (CAS No. 1805644-31-8)

Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate (CAS No. 1805644-31-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, a formyl group, and a trifluoromethyl group, serves as a versatile intermediate in the synthesis of complex molecules. Its CAS number 1805644-31-8 is frequently searched in scientific databases, reflecting its growing importance in cutting-edge applications.

The compound's multifunctional groups make it a valuable building block for designing novel drug candidates and agrochemicals. Researchers are particularly interested in its potential to enhance bioavailability and metabolic stability in drug development. In agrochemicals, the trifluoromethyl group is known to improve the efficacy of pesticides and herbicides, aligning with the global demand for sustainable farming solutions. These attributes position Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate as a critical component in modern chemical innovation.

From a synthetic chemistry perspective, the compound's reactive sites offer numerous opportunities for functionalization and derivatization. Its formyl group can undergo condensation reactions, while the cyano group can be transformed into carboxylic acids or amines, expanding its utility in custom synthesis. This flexibility is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular libraries is essential.

In the realm of material science, Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate has shown promise in the development of advanced polymers and electronic materials. The incorporation of fluorinated groups into polymers can enhance their thermal stability and chemical resistance, making them suitable for high-performance applications. This aligns with the increasing focus on green chemistry and the development of eco-friendly materials, which are hot topics in both academic and industrial research.

The compound's CAS number 1805644-31-8 is often associated with queries about its synthesis methods, safety data, and commercial availability. Researchers and manufacturers frequently seek information on scalable production techniques and cost-effective routes to obtain this intermediate. Additionally, its potential role in drug discovery pipelines and patented formulations has sparked interest among biotech and pharmaceutical companies.

As the demand for tailor-made chemicals grows, Methyl 4-cyano-5-formyl-2-(trifluoromethyl)phenylacetate stands out as a key player in the fine chemicals market. Its applications span across life sciences, agriculture, and advanced materials, making it a subject of ongoing research and development. With its unique structural features and broad utility, this compound is poised to remain a focal point in chemical innovation for years to come.